Cas no 1005628-24-9 (methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate)

methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate structure
1005628-24-9 structure
Product Name:methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate
CAS No:1005628-24-9
MF:C12H11BrN2O2
MW:295.131942033768
MDL:MFCD02253852
CID:2857093
PubChem ID:17024610
Update Time:2025-04-21

methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate
    • EN300-227764
    • STK312378
    • Methyl 3-((4-bromo-1H-pyrazol-1-yl)methyl)benzoate
    • methyl 3-[(4-bromo-1H-pyrazol-1-yl)methyl]benzoate
    • AKOS000304255
    • Methyl3-((4-bromo-1H-pyrazol-1-yl)methyl)benzoate
    • COBIBXKTJLOQCE-UHFFFAOYSA-N
    • 1005628-24-9
    • SCHEMBL2715134
    • BBL038656
    • CS-0240320
    • FQB62824
    • methyl 3-[(4-bromopyrazol-1-yl)methyl]benzoate
    • MDL: MFCD02253852
    • Inchi: 1S/C12H11BrN2O2/c1-17-12(16)10-4-2-3-9(5-10)7-15-8-11(13)6-14-15/h2-6,8H,7H2,1H3
    • InChI Key: COBIBXKTJLOQCE-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=1)CC1C=CC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 294.00039Da
  • Monoisotopic Mass: 294.00039Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.1Ų

methyl 3-(4-bromo-1H-pyrazol-1-yl)methylbenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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